Cas no 1379379-66-4 (2-amino-3-(5-bromopyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-3-(5-bromopyridin-3-yl)propan-1-ol
• CAS No: 1379379-66-4
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6305890
• PubChem ID: 115649533
• Update Time: 2025-05-21

2-amino-3-(5-bromopyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromopyridin-3-yl)propan-1-ol
• 1379379-66-4
• EN300-1915716

• Inchi： 1S/C8H11BrN2O/c9-7-1-6(3-11-4-7)2-8(10)5-12/h1,3-4,8,12H,2,5,10H2
• InChI Key： FBAODKCGQOTDMZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(CO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(5-bromopyridin-3-yl)propan-1-ol

2-Amino-3-(5-Bromopyridin-3-yl)Propan-1-ol (CAS No. 1379379-66-4)

2-Amino-3-(5-Bromopyridin-3-yl)Propan-1-ol is a versatile organic compound with the CAS registry number 1379379-66-4. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and a brominated pyridine ring. The presence of these functional groups makes it a valuable intermediate in various chemical syntheses, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-amino-3-(5-bromopyridin-3-yl)propan-1-ol typically involves multi-step reactions, often starting from bromopyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound is in drug discovery. Its structure allows for easy modification to target specific biological pathways. For instance, studies have shown that derivatives of 2-amino-3-(5-bromopyridin-3-yl)propanol can act as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The bromine substituent on the pyridine ring plays a crucial role in enhancing the compound's bioactivity by improving its binding affinity to target proteins.

In addition to its pharmaceutical applications, 2-amino-3-(5-bromopyridin-3-yloxy)propanol has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and as a building block for metalloorganic frameworks (MOFs). Recent research has highlighted its utility in constructing porous materials with high surface areas, which are valuable for gas storage and separation technologies.

The compound's hydroxyl group also lends itself to further functionalization. For example, through oxidation or esterification reactions, it can be transformed into derivatives with enhanced solubility or bioavailability. This flexibility underscores its importance as a key intermediate in organic synthesis.

From an environmental perspective, the development of greener synthesis routes for 2-amino-propanol derivatives has been a focus of recent studies. By utilizing biocatalysts or renewable feedstocks, researchers aim to reduce the environmental impact associated with its production. Such efforts align with the growing demand for sustainable chemical processes in the 21st century.

In conclusion, 2-amino-propanol-based compounds, including 2-amino-(5-bromopyridinyl)propanol, continue to be at the forefront of chemical innovation. Their unique properties and wide-ranging applications make them indispensable tools in modern chemistry and materials science. As research progresses, we can expect even more exciting developments that will further expand their utility across various industries.